2,2'-butane-1,4-diylbis(3-benzyl-3-hydroxyisoindolin-1-one)

• IUPAC Name: 3-benzyl-2-[4-(1-benzyl-1-hydroxy-3-oxoisoindol-2-yl)butyl]-3-hydroxyisoindol-1-one
• InChI: InChI=1S/C34H32N2O4/c37-31-27-17-7-9-19-29(27)33(39,23-25-13-3-1-4-14-25)35(31)21-11-12-22-36-32(38)28-18-8-10-20-30(28)34(36,40)24-26-15-5-2-6-16-26/h1-10,13-20,39-40H,11-12,21-24H2
• InChI Key: HOEINBXCJVUWMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2(C3=CC=CC=C3C(=O)N2CCCCN4C(=O)C5=CC=CC=C5C4(CC6=CC=CC=C6)O)O
• Molecular Formula: C34H32N2O4
• Molecular Weight: 532.6 g/mol

Description

2,2'-butane-1,4-diylbis(3-benzyl-3-hydroxyisoindolin-1-one) is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, and its mechanism of action has been extensively investigated.

Scientific Research Applications

2,2'-butane-1,4-diylbis(3-benzyl-3-hydroxyisoindolin-1-one) has been studied for its potential applications in various scientific research fields. One of its most promising applications is in the field of medicinal chemistry, where it has been found to have potential as a drug lead compound. This compound has been shown to have activity against various cancer cell lines, and it has also been found to have anti-inflammatory and antioxidant properties.

Mechanism of Action

The mechanism of action of 2,2'-butane-1,4-diylbis(3-benzyl-3-hydroxyisoindolin-1-one) is not yet fully understood. However, studies have suggested that this compound may act by inhibiting various enzymes and signaling pathways that are involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2,2'-butane-1,4-diylbis(3-benzyl-3-hydroxyisoindolin-1-one) has various biochemical and physiological effects. This compound has been found to induce apoptosis (programmed cell death) in cancer cells, and it has also been shown to reduce the production of pro-inflammatory cytokines. In addition, this compound has been found to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2'-butane-1,4-diylbis(3-benzyl-3-hydroxyisoindolin-1-one) in lab experiments is its potential as a drug lead compound. This compound has been found to have activity against various cancer cell lines, and it may have potential as a treatment for cancer and other diseases. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not yet fully understood, and further research is needed to determine its safety and efficacy in humans.

Future Directions

There are many future directions for research on 2,2'-butane-1,4-diylbis(3-benzyl-3-hydroxyisoindolin-1-one). One area of research that is particularly promising is the development of new drugs based on this compound. Further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use. In addition, more research is needed to understand the mechanism of action of this compound and to identify potential drug targets. Finally, studies are needed to determine the safety and efficacy of this compound in human clinical trials.